Cas no 1803588-84-2 (1-[1-(2-chlorophenyl)-2-nitropropyl]-1H-pyrazole)

• Product Name: 1-[1-(2-chlorophenyl)-2-nitropropyl]-1H-pyrazole
• CAS No: 1803588-84-2
• MF: C₁₂H₁₂ClN₃O₂
• MW: 265.695581436157
• MDL: MFCD28397351
• CID: 4616637
• PubChem ID: 119030896
• Update Time: 2025-06-11

1-[1-(2-chlorophenyl)-2-nitropropyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-[1-(2-chlorophenyl)-2-nitropropyl]-
• 1-[1-(2-chlorophenyl)-2-nitropropyl]-1H-pyrazole

• MDL： MFCD28397351
• Inchi： 1S/C12H12ClN3O2/c1-9(16(17)18)12(15-8-4-7-14-15)10-5-2-3-6-11(10)13/h2-9,12H,1H3
• InChI Key： XNAQKGVMVCLALO-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=CC=C2Cl)C([N+]([O-])=O)C)C=CC=N1

Additional information on 1-[1-(2-chlorophenyl)-2-nitropropyl]-1H-pyrazole

Comprehensive Overview of 1-[1-(2-chlorophenyl)-2-nitropropyl]-1H-pyrazole (CAS No. 1803588-84-2)

The compound 1-[1-(2-chlorophenyl)-2-nitropropyl]-1H-pyrazole, identified by its CAS number 1803588-84-2, is a specialized chemical entity that has garnered significant attention in recent years due to its unique structural properties and potential applications. This article delves into the molecular characteristics, synthesis pathways, and emerging uses of this compound, while addressing common queries and trending topics in the field of organic chemistry and pharmaceutical research.

Structurally, 1-[1-(2-chlorophenyl)-2-nitropropyl]-1H-pyrazole features a pyrazole ring substituted with a 2-chlorophenyl group and a nitropropyl moiety. This combination of functional groups contributes to its distinct chemical behavior, making it a subject of interest for researchers exploring novel heterocyclic compounds. The presence of the nitro group and chlorophenyl segment often raises questions about its reactivity and potential biological activity, which are frequently searched topics in academic and industrial chemistry forums.

Recent advancements in synthetic methodologies have enabled more efficient production of CAS 1803588-84-2, addressing a growing demand for this compound in medicinal chemistry studies. Researchers are particularly interested in its potential as a building block for pharmaceutical intermediates, a topic that consistently ranks high in search engine queries related to specialized chemicals. The compound's structural complexity also makes it a valuable candidate for structure-activity relationship (SAR) studies, another hot topic in drug discovery circles.

From an applications perspective, 1-[1-(2-chlorophenyl)-2-nitropropyl]-1H-pyrazole has shown promise in various research areas. Its molecular architecture suggests potential interactions with biological targets, though comprehensive studies are still ongoing. This aligns with current user search trends focusing on new chemical entities and their therapeutic potential. The scientific community remains particularly interested in how modifications to its core structure might enhance specific properties, a common theme in recent publications and conference discussions.

Quality control and analytical characterization of CAS 1803588-84-2 represent another area of significant interest. Modern analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify the purity and identity of this compound. These analytical methods are themselves frequent search terms among chemistry professionals, reflecting the importance of rigorous quality standards in chemical research and development.

The stability and storage conditions of 1-[1-(2-chlorophenyl)-2-nitropropyl]-1H-pyrazole are common concerns among researchers working with this material. Proper handling procedures and optimal storage temperatures are frequently searched topics, emphasizing the need for clear technical information about this compound. Manufacturers and suppliers typically provide detailed technical data sheets to address these practical considerations, which are highly valued by end-users in both academic and industrial settings.

Looking forward, the scientific community anticipates continued interest in 1803588-84-2 as research into heterocyclic compounds expands. The growing emphasis on green chemistry approaches and atom-efficient synthesis methods may influence future developments related to this compound. These environmentally conscious topics have seen increased search volume recently, reflecting broader trends in chemical research priorities.

In conclusion, 1-[1-(2-chlorophenyl)-2-nitropropyl]-1H-pyrazole represents an intriguing case study in modern chemical research. Its unique structural features, combined with potential applications in pharmaceutical development, make it a compound worthy of continued investigation. As search trends indicate growing interest in specialized chemicals and their applications, comprehensive resources about compounds like CAS 1803588-84-2 will remain valuable to researchers worldwide.